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This guide provides an objective comparison of a new, high-performance thermoplastic
elastomer, Michelin BioElast™, against established materials used in critical biopharmaceutical
applications, specifically peristaltic pump tubing. The selection of appropriate fluid-contact
materials is paramount to ensure drug product purity, manufacturing efficiency, and patient
safety.[1][2] This document presents supporting experimental data from head-to-head studies
and details the rigorous protocols used to generate this information.

Material Performance Comparison

The primary function of peristaltic pump tubing in bioprocessing is to transfer high-value
process fluids and drug products without compromising their quality.[3] Key performance
attributes include low particle generation (spallation), high durability, and minimal chemical
interaction (low extractables and leachables).[3][4]

Spallation Analysis

Spallation, the shedding of particles from the tubing wall due to the mechanical stress of the
pump rollers, is a critical failure mode as it can introduce foreign matter into the final drug
product.[3][4][5]

Table 1: Comparative Spallation Data After 24-Hour Peristaltic Pumping
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. Mean Particle Count (210 Mean Particle Count (225
Material
pm/mL) pm/mL)
Michelin BioElast™ 85 9
Silicone (Platinum-cured) 450 55
TPE (Standard Grade) 210 25

Data represents the average of 5 samples per material, tested according to the protocol in
Section 2.1.

Pump Durability and Longevity

Tubing failure during a production run can lead to costly downtime and loss of product.
Enhanced durability is a key advantage, particularly in continuous bioprocessing.[6] Silicone
tubing is known for its longevity, while TPEs offer a cost-effective alternative.[7][8]

Table 2: Pump Life Until Failure at 600 RPM

Material Average Pump Life (Hours)
Michelin BioElast™ >120

Silicone (Platinum-cured) 75

TPE (Standard Grade) 48

Failure is defined as the rupture of the tubing wall. Data is the average of 5 samples per

material.

Extractables & Leachables (E&L) Profile

Extractables are compounds that can be drawn from a material under exaggerated conditions,
while leachables are those that migrate into the drug product under normal process conditions.
[9][10] Minimizing these impurities is essential for regulatory compliance and product safety.[9]
[11]

Table 3: Standardized Extractables Profile (USP <665> Protocol)
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] Total Organic Carbon Non-Volatile Residue
Material
(TOC) (NVR)
Michelin BioElast™ <15 pg/mL <10 pg/mL
Silicone (Platinum-cured) < 50 pg/mL < 35 pg/mL
TPE (Standard Grade) <75 pg/mL < 50 pg/mL

Extraction performed using a 50% ethanol solution as a model solvent.[11]

Experimental Protocols

Detailed and standardized methodologies are crucial for generating reproducible and
comparable data.

Spallation Testing Protocol

This protocol is designed to quantify the particulate matter shed from tubing during simulated
use in a peristaltic pump.

Setup: A 24-inch segment of test tubing is installed in a 3-roller peristaltic pump head.
» Fluid: A closed loop of 500 mL of Water for Injection (WFI) is circulated through the tubing.

o Operation: The pump is operated continuously at 400 RPM for 24 hours at ambient
temperature.[4]

o Sampling: The entire fluid volume is collected post-operation.

e Analysis: The fluid is analyzed for particulate matter using imaging flow cytometry,
guantifying particles at 210 um and =25 um, in alignment with USP <788> standards.

Extractables & Leachables (E&L) Protocol

This protocol follows the risk-based framework outlined in USP <665> to characterize the
chemical compounds that may migrate from the material.[9][10][12]
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e Preparation: Sample materials are sectioned to achieve a standardized surface-area-to-
volume ratio.

o Extraction: Samples are exposed to multiple extraction solvents (e.g., purified water, 50%
ethanol, hexane) representing a range of polarities.[10] The extraction is performed at 50°C
for 72 hours.

e Analysis: The extracts are analyzed using a suite of techniques to identify and quantify
organic and inorganic compounds.[9] This includes:

o LC-MS: For non-volatile organic compounds.
o GC-MS: For volatile and semi-volatile organic compounds.
o ICP-MS: For elemental impurities.

e Reporting: Results are reported based on the Analytical Evaluation Threshold (AET),
ensuring toxicological relevance.

Visualized Workflows and Relationships
Material Selection Logic

The selection of a bioprocess material is a multi-faceted decision that balances performance,
regulatory compliance, and application-specific needs.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.solvias.com/wp-content/uploads/2024/08/White-Paper-Understanding-and-Implementing-USP-665-for-Single-Use-Systems.pdf
https://www.intertek.com/pharmaceutical/biopharmaceuticals/extractables-leachables-bioprocessing-single-use-disposable-systems/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Application Requirement
(e.q., Peristaltic Pumping)

Material Biocompatibility
(USP Class VI, ISO 10993)

Mechanical Performance Chemical Purity

High Durability Low Extractables

Low Spallation (Pump Life) & Leachables

Final Material Selection

Click to download full resolution via product page

Caption: Logical flow for selecting a high-performance bioprocess material.

Experimental Workflow: Spallation Analysis

The following diagram outlines the step-by-step process for conducting the spallation analysis
described in Section 2.1.

Install Tubing Circulate WFI Fluid Collect Fluid Analyze Particles Report Data
in Pump Head (24 hrs @ 400 RPM) Sample (Imaging Flow Cytometry) (Counts per mL)

Click to download full resolution via product page

Caption: Standardized experimental workflow for spallation testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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